Cas no 2138228-09-6 (4-(4-Propylphenyl)piperidin-3-amine)

• Product Name: 4-(4-Propylphenyl)piperidin-3-amine
• CAS No: 2138228-09-6
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5611612
• PubChem ID: 165746865
• Update Time: 2025-06-11

4-(4-Propylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-842904
• 2138228-09-6
• 4-(4-propylphenyl)piperidin-3-amine
• 4-(4-Propylphenyl)piperidin-3-amine

• Inchi： 1S/C14H22N2/c1-2-3-11-4-6-12(7-5-11)13-8-9-16-10-14(13)15/h4-7,13-14,16H,2-3,8-10,15H2,1H3
• InChI Key： UXVXUJLMGUSDCS-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(CCC)=CC=2)C(C1)N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 4-(4-Propylphenyl)piperidin-3-amine

Comprehensive Overview of 4-(4-Propylphenyl)piperidin-3-amine (CAS No. 2138228-09-6): Properties, Applications, and Research Insights

4-(4-Propylphenyl)piperidin-3-amine (CAS No. 2138228-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This piperidine derivative is characterized by a propylphenyl substituent, which enhances its lipophilicity and may influence its pharmacokinetic properties. Researchers are increasingly exploring its role in central nervous system (CNS) drug development, particularly in modulating neurotransmitter receptors.

The compound's molecular structure, featuring a piperidin-3-amine core linked to a 4-propylphenyl group, offers versatility in synthetic applications. Recent studies highlight its potential as a building block for novel therapeutics, especially in addressing neurological disorders such as Parkinson's disease and depression. Its CAS number 2138228-09-6 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts.

In the context of current trends, 4-(4-Propylphenyl)piperidin-3-amine aligns with the growing demand for targeted drug delivery systems and small-molecule modulators. Searches for terms like "piperidine-based drug candidates 2024" or "amine derivatives in CNS research" reflect its relevance. The compound's synthetic pathways and structure-activity relationships (SAR) are frequently discussed in academic forums, underscoring its interdisciplinary appeal.

From a technical perspective, the 2138228-09-6 compound exhibits moderate solubility in organic solvents, making it suitable for medicinal chemistry optimization. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity. Industry experts emphasize its compatibility with high-throughput screening (HTS) platforms, a key factor in modern drug discovery pipelines.

Environmental and safety profiles of 4-(4-Propylphenyl)piperidin-3-amine are also under scrutiny, with researchers advocating for green chemistry approaches in its synthesis. Queries like "sustainable synthesis of piperidine amines" or "biodegradability of aromatic amines" highlight these concerns. Regulatory compliance, particularly under REACH and ICH guidelines, further underscores its responsible use in industrial applications.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Innovations in material science, such as its incorporation into polymeric matrices for controlled-release formulations, are being explored. Collaborative efforts between academia and industry continue to unlock new possibilities for this high-value chemical entity, solidifying its position in cutting-edge research.